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Compound of Interest

Compound Name: 2-Cyclohexylidenemalononitrile

Cat. No.: B1346013

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
potential biological activities, and suppliers of Cyclohexylidenemalononitrile (CAS 4354-73-8).
This document is intended to serve as a valuable resource for professionals in research and
drug development.

Chemical and Physical Properties

Cyclohexylidenemalononitrile is a nitrile compound featuring a cyclohexylidene group attached
to a malononitrile moiety.[1] It is typically a colorless to pale yellow solid.[1] The presence of the
electron-withdrawing nitrile groups makes the molecule reactive and a subject of interest in
organic synthesis and materials science.[1]

Table 1: Physicochemical Properties of Cyclohexylidenemalononitrile
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Property Value Reference

CAS Number 4354-73-8 [1]

Molecular Formula CoH10N:2 [1]

Molecular Weight 146.19 g/mol [1]

Melting Point 173.5-174.5 °C

Boiling Point 147 °C @ 15 Torr

Density 1.0183 g/cm3 @ 25 °C

Appearance Colorless to pale yellow solid [1]

Solubility Moderately soluble in organic 0]
solvents

InChi Key LFIASOWXJLMZNB- o

UHFFFAOYSA-N

Canonical SMILES

C1CCC(=C(C#N)C#N)CC1

Synthesis

Cyclohexylidenemalononitrile is commonly synthesized via the Knoevenagel condensation

reaction. This reaction involves the base-catalyzed condensation of an active methylene

compound (malononitrile) with a carbonyl compound (cyclohexanone).[2]

Experimental Protocol: Knoevenagel Condensation for
the Synthesis of Cyclohexylidenemalononitrile

This protocol is a generalized procedure based on established methods for Knoevenagel

condensation.[2][3]

Materials:

e Cyclohexanone

e Malononitrile
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* Weak base catalyst (e.g., piperidine, ammonium acetate)

e Solvent (e.g., ethanol, water-glycerol mixture)

¢ Round-bottomed flask

o Magnetic stirrer

o Reflux condenser (if heating is required)

e Thin Layer Chromatography (TLC) plate and developing chamber

« Filtration apparatus

o Recrystallization solvent (e.g., ethanol, hexane-ethyl acetate mixture)

Procedure:

¢ In a round-bottomed flask, dissolve cyclohexanone (1 equivalent) and malononitrile (1.05
equivalents) in a suitable solvent. A 1:1 mixture of water and glycerol can be an
environmentally friendly option.[3]

e Add a catalytic amount of a weak base (e.g., a few drops of piperidine or a pinch of
ammonium acetate).[2]

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
TLC.[2] For less reactive substrates, gentle heating under reflux may be necessary.

e Upon completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

« If a precipitate forms, collect the crude product by filtration. If no precipitate forms, the
product may be extracted with a suitable organic solvent.

e Wash the crude product with cold water or a suitable solvent to remove any remaining
reactants and catalyst.

» Purify the crude product by recrystallization from an appropriate solvent to obtain pure
Cyclohexylidenemalononitrile.
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Logical Workflow for Synthesis:

Cyclohexanone +
Malononitrile +
Catalyst

| Knoevenagel .| Reaction Work-up
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Synthesis Workflow

Potential Biological Activity and Applications in
Drug Development

While specific biological studies on Cyclohexylidenemalononitrile are limited, the broader class
of malononitrile derivatives has shown a range of biological activities, including antimicrobial,
anti-inflammatory, and anticancer properties.[4]

Structurally related benzylidenemalononitrile compounds have been identified as activators of
the Keap1/Nrf2 signaling pathway.[5] The Nrf2 pathway is a critical regulator of cellular
antioxidant responses and is a promising target for therapeutic intervention in diseases
associated with oxidative stress, such as neurodegenerative diseases, cardiovascular

diseases, and cancer.

Proposed Mechanism of Action: Nrf2 Pathway Activation

It is hypothesized that Cyclohexylidenemalononitrile, due to its electrophilic nature, may react
with cysteine residues on the Keap1l protein. This modification leads to the dissociation of Nrf2
from Keapl, allowing Nrf2 to translocate to the nucleus and activate the transcription of
antioxidant response element (ARE)-dependent genes, such as heme oxygenase-1 (HO-1)
and NAD(P)H quinone dehydrogenase 1 (NQO1).
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Proposed Nrf2 Signaling Pathway Activation
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Experimental Protocol: Nrf2 Activation Assay (ARE-
Luciferase Reporter Assay)

This protocol describes a common method to assess the activation of the Nrf2 pathway by a
test compound.[6]

Materials:

Hepatoma (HepG2) cells or other suitable cell line

e Cell culture medium and supplements

e ARE-luciferase reporter plasmid and transfection reagent

¢ Cyclohexylidenemalononitrile (test compound)

» Positive control (e.g., sulforaphane)

e Luciferase assay reagent

e Luminometer

96-well cell culture plates

Procedure:

Seed HepG2 cells in a 96-well plate and allow them to adhere overnight.

o Transfect the cells with the ARE-luciferase reporter plasmid using a suitable transfection
reagent according to the manufacturer's instructions.

» After 24 hours of transfection, replace the medium with fresh medium containing various
concentrations of Cyclohexylidenemalononitrile or the positive control. Include a vehicle
control (e.g., DMSO).

¢ Incubate the cells for another 24 hours.
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e Lyse the cells and measure the luciferase activity using a luminometer according to the
luciferase assay Kkit's protocol.

» Normalize the luciferase activity to the total protein concentration or a co-transfected control
plasmid (e.g., Renilla luciferase).

o Calculate the fold induction of ARE-luciferase activity relative to the vehicle-treated cells.

Experimental Workflow for Nrf2 Activation Assay:
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Nrf2 Activation Assay Workflow

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1346013?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Cyclohexylidenemalononitrile is classified as toxic if swallowed, toxic in contact with skin, and
toxic if inhaled. It also causes skin and serious eye irritation.[1] Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated fume hood.

Suppliers

Cyclohexylidenemalononitrile is available from various chemical suppliers. It is important to
request and review the Safety Data Sheet (SDS) from the supplier before handling the
compound.

Table 2: Representative Suppliers of Cyclohexylidenemalononitrile

Supplier Location
Sigma-Aldrich Global
CymitQuimica Spain
ChemicalBook Global
Ambeed USA
BOC Sciences USA

This list is not exhaustive, and availability may vary by region.

Conclusion

Cyclohexylidenemalononitrile (CAS 4354-73-8) is a reactive organic compound with potential
for applications in various fields, including drug discovery. While direct biological data is
currently limited, its structural similarity to known Nrf2 activators suggests it may be a valuable
tool for studying cellular antioxidant pathways and a starting point for the development of novel
therapeutics targeting oxidative stress-related diseases. The provided synthesis and assay
protocols offer a foundation for researchers to further investigate the properties and potential
applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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